Cas no 944158-31-0 (methyl (1r,4r)-4-(ethylamino)methylcyclohexane-1-carboxylate)

• Product Name: methyl (1r,4r)-4-(ethylamino)methylcyclohexane-1-carboxylate
• CAS No: 944158-31-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD31916018
• CID: 5611254
• PubChem ID: 59429301
• Update Time: 2025-05-28

methyl (1r,4r)-4-(ethylamino)methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl trans-4-[(ethylamino)methyl]cyclohexanecarboxylate
• SCHEMBL3577318
• SCHEMBL10229783
• EN300-781059
• methyl 4-[(ethylamino)methyl]cyclohexane-1-carboxylate
• trans-Methyl 4-((ethylamino)methyl)cyclohexanecarboxylate
• EN300-843875
• MDTWSCXNBZKOAU-MGCOHNPYSA-N
• 1378802-12-0
• A1-18477
• trans methyl 4-((ethylamino)methyl)cyclohexanecarboxylate
• 944158-31-0
• methyl 4-(ethylaminomethyl)cyclohexane-1-carboxylate
• SCHEMBL3577321
• methyl (1r,4r)-4-[(ethylamino)methyl]cyclohexane-1-carboxylate
• methyl (1r,4r)-4-(ethylamino)methylcyclohexane-1-carboxylate

• MDL： MFCD31916018
• Inchi： 1S/C11H21NO2/c1-3-12-8-9-4-6-10(7-5-9)11(13)14-2/h9-10,12H,3-8H2,1-2H3
• InChI Key： MDTWSCXNBZKOAU-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CNCC)CC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (1r,4r)-4-(ethylamino)methylcyclohexane-1-carboxylate

Exploring Methyl (1R,4R)-4-(Ethylamino)Methylcyclohexane-1-Carboxylate (CAS No. 944158-31-0): A Comprehensive Overview

The compound methyl (1R,4R)-4-(ethylamino)methylcyclohexane-1-carboxylate (CAS No. 944158-31-0) is a chiral cyclohexane derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The ethylamino and carboxylate moieties contribute to its versatility, enabling applications in drug discovery and material science. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and its potential to modulate biological targets.

In recent years, the demand for chiral building blocks like methyl (1R,4R)-4-(ethylamino)methylcyclohexane-1-carboxylate has surged, driven by advancements in enantioselective catalysis and green chemistry. Users frequently search for terms such as "chiral cyclohexane derivatives", "asymmetric synthesis intermediates", and "pharmaceutical building blocks", reflecting the growing interest in this niche. The compound's CAS No. 944158-31-0 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial settings.

One of the key advantages of methyl (1R,4R)-4-(ethylamino)methylcyclohexane-1-carboxylate is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. Its ethylamino group can participate in reductive amination or acylation reactions, while the carboxylate ester offers opportunities for hydrolysis or transesterification. These properties align with the current focus on sustainable and atom-efficient methodologies, a hot topic in organic chemistry forums and publications.

From an SEO perspective, incorporating long-tail keywords such as "high-purity chiral cyclohexane carboxylate" or "custom synthesis of (1R,4R)-4-(ethylamino)methylcyclohexane derivatives" can enhance visibility. Analogs of this compound are also explored in computational chemistry, with queries like "molecular docking studies of cyclohexane carboxylates" gaining traction. This underscores the intersection of experimental and in silico research in modern drug development.

Quality control of methyl (1R,4R)-4-(ethylamino)methylcyclohexane-1-carboxylate is critical, with HPLC and chiral chromatography being standard analytical techniques. The compound's CAS No. 944158-31-0 ensures traceability in regulatory documentation, a requirement emphasized in Good Manufacturing Practice (GMP) guidelines. Discussions on platforms like ResearchGate often highlight the need for rigorous characterization data, including NMR and HRMS spectra, to validate synthetic batches.

In conclusion, methyl (1R,4R)-4-(ethylamino)methylcyclohexane-1-carboxylate represents a compelling case study in the design of stereochemically defined intermediates. Its applications span from medicinal chemistry to materials science, resonating with trends like "fragment-based drug design" and "green solvent systems". As research evolves, this compound will likely remain a focal point for innovations in synthetic methodology and target-oriented synthesis.